Benzeneethanamine, 4-bromo-N-ethyl-2,5-dimethoxy-

• CAS RN: 155639-24-0
• Molecular Formula: C12H18BrNO2
• Molecular Weight: 288.18 g/mol
• IUPAC Name: 2-(4-bromo-2,5-dimethoxyphenyl)-N-ethylethanamine
• InChI: InChI=1S/C12H18BrNO2/c1-4-14-6-5-9-7-12(16-3)10(13)8-11(9)15-2/h7-8,14H,4-6H2,1-3H3
• InChI Key: FTXAZQUDSNEXMB-UHFFFAOYSA-N
• Canonical SMILES: CCNCCC1=CC(=C(C=C1OC)Br)OC

Description

N-ethyl 2C-B (hydrochloride) is a synthetic compound belonging to the phenethylamine class. It is known for its psychedelic effects and is used primarily as a recreational designer drug. The compound was first synthesized in the 1990s and identified as a new psychoactive substance in Finland in 2007 . It is specifically listed as an illegal drug in Finland and controlled under analogue provisions in several other jurisdictions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-ethyl 2C-B (hydrochloride) involves the reaction of 2,5-dimethoxybenzaldehyde with nitroethane to form 2,5-dimethoxy-beta-nitrostyrene. This intermediate is then reduced to 2,5-dimethoxyphenethylamine, which is subsequently brominated to form 2C-B. The final step involves the ethylation of 2C-B to produce N-ethyl 2C-B, followed by conversion to its hydrochloride salt .

Industrial Production Methods

Industrial production methods for N-ethyl 2C-B (hydrochloride) are not well-documented due to its status as a controlled substance. the general approach would involve large-scale synthesis using the same synthetic routes described above, with appropriate safety and regulatory measures in place.

Chemical Reactions Analysis

Types of Reactions

N-ethyl 2C-B (hydrochloride) undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various metabolites.

Reduction: Reduction reactions can convert the nitro group in intermediates to an amine group.

Substitution: Bromination and ethylation are key substitution reactions in its synthesis.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst are used.

Substitution: Bromine is used for bromination, and ethyl iodide or ethyl bromide for ethylation.

Major Products

The major products formed from these reactions include 2,5-dimethoxy-beta-nitrostyrene, 2,5-dimethoxyphenethylamine, 2C-B, and finally N-ethyl 2C-B (hydrochloride) .

Scientific Research Applications

N-ethyl 2C-B (hydrochloride) is primarily used in scientific research to study its pharmacological effects and potential therapeutic applications. Research areas include:

Chemistry: Studying its synthesis and chemical properties.

Biology: Investigating its effects on biological systems, particularly the central nervous system.

Medicine: Exploring its potential therapeutic uses, although its psychoactive properties limit its medical applications.

Industry: Limited industrial applications due to its controlled status.

Mechanism of Action

N-ethyl 2C-B (hydrochloride) exerts its effects primarily through its interaction with serotonin receptors, particularly the 5-HT2A receptor. It acts as a partial agonist, leading to altered perception and mood. The compound’s psychedelic effects are attributed to its ability to modulate serotonin signaling pathways in the brain .

Comparison with Similar Compounds

Similar Compounds

2C-B: The parent compound, known for its psychedelic effects.

N-methyl-2C-B: A methylated derivative with similar but less potent effects.

N,N-dimethyl-2C-B: Another derivative with reduced potency compared to 2C-B.

25B-NBOMe: A highly potent derivative with a much higher binding affinity for the 5-HT2A receptor.

Uniqueness

N-ethyl 2C-B (hydrochloride) is unique due to its specific ethyl substitution, which alters its pharmacological profile compared to other derivatives. It has a lower affinity for the 5-HT2A receptor compared to 25B-NBOMe but retains significant psychedelic effects .